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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408

An In-depth Technical Guide to Vinyl Isocyanate for Researchers and Drug Development
Professionals

Introduction

Vinyl isocyanate (CAS No. 3555-94-0) is a highly reactive organic compound with the
chemical formula C3HsNO.[1][2] Its structure, containing both a vinyl group and an isocyanate
functional group, makes it a valuable and versatile reagent in organic synthesis. For
researchers, particularly in the fields of medicinal chemistry and drug development, vinyl
isocyanate serves as a key building block for constructing complex heterocyclic scaffolds and
for modifying molecules to enhance their therapeutic properties.[3][4]

This technical guide provides a comprehensive overview of vinyl isocyanate, including its
chemical properties, a list of commercial suppliers and available purity grades, detailed
experimental protocols for its synthesis and analysis, and its applications in pharmaceutical
research.

Physical and Chemical Properties

Vinyl isocyanate is a volatile and reactive liquid. Its key physical and chemical properties are
summarized in the table below. Due to its reactivity, it should be handled with appropriate
safety precautions in a well-ventilated fume hood.
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Property Value Source(s)
CAS Number 3555-94-0 [1][21[5]
Molecular Formula CsHsNO [1][5][6]
Molecular Weight 69.06 g/mol [11061[7]
Boiling Point 39-40 °C [61[7]
Density 0.938 g/mL at 25 °C [6][7]
Refractive Index (n20/D) 1.4190 [6]

Storage Temperature 2-8°C [7]

Synonyms

Isocyanic acid vinyl ester,

Ethene, isocyanato-

[1]5]

Commercial Suppliers and Purity Grades

Vinyl isocyanate is available from several chemical suppliers, typically on a research and

development scale. The purity of the commercially available product is crucial for reproducible

experimental results, especially in sensitive applications like drug synthesis.

Supplier Purity Grade(s) Offered Country
Dayang Chem (Hangzhou
yand ( I ) 98.0% China
Co., Ltd.
Specialized fine chemicals ]
Leap Chem Co., Ltd ) China
supplier
BIOZOL Diagnostica Vertrieb Research reagents and
Germany
GmbH standards
Chemos (subsidiary of Laboratory and chemical
) ] Germany
BIOZOL) industry solutions
Chemical Point Research chemicals (Not specified)
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Note: Availability and purity grades are subject to change. It is recommended to contact the
suppliers directly for the most current information.

Experimental Protocols

Detailed and reliable experimental protocols are essential for the safe and effective use of vinyl
isocyanate. The following sections describe methodologies for its synthesis and purity
analysis.

Synthesis of Vinyl Isocyanate

A common method for synthesizing vinyl isocyanate involves the dehydrochlorination of 1-
chloroethyl isocyanate. The following protocol is adapted from established procedures.[8]

Reaction Scheme: The synthesis proceeds by eliminating hydrogen chloride (HCI) from a
precursor molecule.
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Synthesis of Vinyl Isocyanate

1-Chloroethylcarbamyl Chloride —— Hexamethylene Diisocyanate (Solvent)
1. Dissolve Precursor in Solvent < Nitrogen (Inert Gas)
Y

2. Introduce to Thin Film Evaporator
(73-75 °C, under N2 flow)

Y
3. Collect Product in Cold Traps

Y
4. Analyze by Gas Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of vinyl isocyanate.

Materials:

¢ 1-chloroethylcarbamyl chloride (563 parts)
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Hexamethylene diisocyanate (2800 parts by volume, as solvent)

Nitrogen gas (for inert atmosphere)

Thin film evaporator

Cold traps (cooled with dry ice/acetone or liquid nitrogen)

Gas chromatograph

Procedure:

Dissolve 563 parts of 1-chloroethylcarbamyl chloride in 2800 parts by volume of
hexamethylene diisocyanate.

e Set up a thin film evaporator with a jacket temperature of 73-75 °C. Purge the system with a
counter-current of nitrogen gas.

« Introduce the solution into the evaporator. The material is expected to pass over at a
temperature of 48-54 °C.

o Collect the volatile product, which includes vinyl isocyanate and any remaining 1-
chloroethyl isocyanate, in a receiver followed by two downstream cold traps.

o The composition of the collected product is determined by gas chromatography. The
expected boiling point of vinyl isocyanate is approximately 38.5 °C at 1,013 mbar.[8]

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Determining the purity of vinyl isocyanate and identifying potential impurities is critical. Due to
its volatility, GC-MS is an ideal analytical method.[9][10] Isocyanates can be analyzed directly
or after derivatization to improve chromatographic behavior and detection.[11][12]
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GC-MS Purity Analysis Workflow

1. Sample Preparation
(Dilute in anhydrous solvent, e.g., CH2CI2)

v

2. Derivatization (Optional)
(React with e.g., di-n-butylamine)

improves precision

y

3. GC Injection
(Split/splitless inlet)

4. Chromatographic Separation
(e.g., HP-5ms column)

Y

5. MS Detection
(Electron lonization)

6. Data Analysis
(Identify peaks, calculate % area)

direct analysis
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Role of Vinyl Isocyanate in Drug Scaffold Synthesis

[4+2] Cycloaddition
(Thermal)

Enamine

Complex Heterocyclic Potential Drug
Scaffold (e.g., Octahydrophenanthridinone) Candidates

Vinyl
Isocyanate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [vinyl isocyanate suppliers and purity grades].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607408#vinyl-isocyanate-suppliers-and-purity-
grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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